Cas no 103744-88-3 (Benzoic acid,2-(5,10-dihydro-2,3,7,8-tetrahydroxy-5,10-dioxo[1]benzopyrano[5,4,3-cde][1]benzopyran-1-yl)-3,4,5-trihydroxy-)
103744-88-3 structure
Product Name:Benzoic acid,2-(5,10-dihydro-2,3,7,8-tetrahydroxy-5,10-dioxo[1]benzopyrano[5,4,3-cde][1]benzopyran-1-yl)-3,4,5-trihydroxy-
CAS No:103744-88-3
MF:C21H10O13
MW:470.296307086945
CID:178304
PubChem ID:14503023
Update Time:2025-04-19
Benzoic acid,2-(5,10-dihydro-2,3,7,8-tetrahydroxy-5,10-dioxo[1]benzopyrano[5,4,3-cde][1]benzopyran-1-yl)-3,4,5-trihydroxy- Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid,2-(5,10-dihydro-2,3,7,8-tetrahydroxy-5,10-dioxo[1]benzopyrano[5,4,3-cde][1]benzopyran-1-yl)-3,4,5-trihydroxy-
- Flavogallonic acid dilactone
- (2S)-2-hydroxy-3,3-dimethyl-butyric acid
- (2S)-2-Hydroxy-3,3-dimethylbutyric acid
- (S)-(-)-2-HYDROXY-TERT-BUTYLACETIC ACID
- (S)-(+)-2-Hydroxy-3,3-dimethylbutanoic acid
- (S)-2-Hydroxy-3,3-dimethylbutanoic acid
- (S)-3,3-dim
- (S)-3,3-dimethyl-2-hydroxybutyric acid
- (S)-3,4,5-trihydroxy-2-(2,3,7,8-tetrahydroxy-5,10-dioxo-5,10-dihydrochromeno[5,4,3-cde]chromen-1-yl)benzoic acid
- (S)-flavogallonic acid
- 103744-88-3
- ACon1_001636
- NCGC00180302-01
- DTXSID70745436
-
- Inchi: 1S/C21H10O13/c22-5-1-3(19(29)30)7(14(26)12(5)24)9-11-10-8-4(20(31)33-18(10)16(28)15(9)27)2-6(23)13(25)17(8)34-21(11)32/h1-2,22-28H,(H,29,30)
- InChI Key: KPGXIKDTCNMCAR-UHFFFAOYSA-N
- SMILES: O1C(C2C(C3C(=C(C(=CC=3C(=O)O)O)O)O)=C(C(=C3C=2C2=C1C(=C(C=C2C(=O)O3)O)O)O)O)=O
Computed Properties
- Exact Mass: 1086.0819
- Monoisotopic Mass: 470.01214037g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 8
- Hydrogen Bond Acceptor Count: 13
- Heavy Atom Count: 34
- Rotatable Bond Count: 2
- Complexity: 879
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 232Ų
Experimental Properties
- PSA: 510.94
- LogP: 2.08920
Benzoic acid,2-(5,10-dihydro-2,3,7,8-tetrahydroxy-5,10-dioxo[1]benzopyrano[5,4,3-cde][1]benzopyran-1-yl)-3,4,5-trihydroxy- Related Literature
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1. XLI.—An oxidation product of gallic acidHanns Bleuler,Arthur George Perkin J. Chem. Soc. Trans. 1916 109 529
-
2. 813. FlavogallolJ. Grimshaw,R. D. Haworth J. Chem. Soc. 1956 4225
-
Bimlesh Lochab,Swapnil Shukla,Indra K. Varma RSC Adv. 2014 4 21712
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5. Index of subjects, 1916
103744-88-3 (Benzoic acid,2-(5,10-dihydro-2,3,7,8-tetrahydroxy-5,10-dioxo[1]benzopyrano[5,4,3-cde][1]benzopyran-1-yl)-3,4,5-trihydroxy-) Related Products
- 26894-49-5(ALTERNARIOL MONOMETHYL ETHER)
- 1617-49-8([1]Benzopyrano[5,4,3-cde][1]benzopyran-5,10-dione,2-hydroxy-3,7,8-trimethoxy-)
- 314041-08-2(Ellagic acid hydrate)
- 23452-05-3(Alternariol 9-Monomethyl Ether)
- 1143-70-0(Urolithin A)
- 476-66-4(Ellagic acid)
- 641-38-3(Alternariol)
- 2239-88-5(3,3'-Di-O-methylellagic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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